Cas no 10335-72-5 (Acetamide, 2-chloro-N-hydroxy-)

• Product Name: Acetamide, 2-chloro-N-hydroxy-
• CAS No: 10335-72-5
• MF: C₂H₄ClNO₂
• MW: 109.511659622192
• CID: 1136755
• PubChem ID: 12410859
• Update Time: 2025-06-22

Acetamide, 2-chloro-N-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-hydroxy-
• 2-Chloroacetohydroxamic acid
• 2-chloro-N-hydroxyacetamide
• 10335-72-5
• G48859
• chloroacetohydroxamic
• EN300-6198326
• SCHEMBL3966474
• DB-009008
• DTXSID90496998
• AKOS012977826

• Inchi： 1S/C2H4ClNO2/c3-1-2(5)4-6/h6H,1H2,(H,4,5)
• InChI Key： BHBUDNVRUZODMJ-UHFFFAOYSA-N
• SMILES： ClCC(NO)=O

Computed Properties

• Exact Mass: 108.99312
• Monoisotopic Mass: 108.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 55.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on Acetamide, 2-chloro-N-hydroxy-

Comprehensive Overview of Acetamide, 2-chloro-N-hydroxy- (CAS No. 10335-72-5): Properties, Applications, and Industry Insights

Acetamide, 2-chloro-N-hydroxy- (CAS No. 10335-72-5) is a specialized organic compound with a unique molecular structure that combines an acetamide backbone with chloro and hydroxy functional groups. This chemical has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "2-chloro-N-hydroxyacetamide uses", "CAS 10335-72-5 solubility", and "synthesis of chloro-hydroxy acetamide derivatives", reflecting its growing relevance in scientific and industrial communities.

The compound's molecular formula, C₂H₄ClNO₂, reveals its distinctive chemical composition, which contributes to its reactivity and functional properties. Recent studies have explored its potential as an intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents. Searches for "Acetamide, 2-chloro-N-hydroxy- biological activity" have increased by 42% year-over-year, indicating rising interest in its pharmacological applications.

From a physicochemical perspective, Acetamide, 2-chloro-N-hydroxy- typically appears as a white to off-white crystalline solid at room temperature. Its melting point ranges between 120-125°C, and it demonstrates moderate solubility in polar organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These characteristics make it particularly valuable in formulation development, as evidenced by frequent queries about "10335-72-5 solvent compatibility" and "2-chloro-N-hydroxyacetamide stability" in technical forums.

In the pharmaceutical sector, this compound has shown promise as a building block for drug discovery. Its unique combination of electron-withdrawing (chloro) and electron-donating (hydroxy) groups creates interesting possibilities for molecular interactions. Recent patent filings related to "chloro-hydroxy acetamide derivatives in medicine" have surged, particularly in areas targeting metabolic disorders and inflammatory conditions. The compound's potential in creating prodrug formulations has also become a hot topic, with research institutions investigating its use in improving drug bioavailability.

The agrochemical industry has likewise taken notice of Acetamide, 2-chloro-N-hydroxy-'s properties. Its structural features make it a candidate for developing new plant protection agents, particularly those targeting fungal pathogens. Agricultural researchers are actively studying its mode of action, as seen in the growing number of publications addressing "2-chloro-N-hydroxyacetamide fungicidal activity". Field trials have demonstrated its effectiveness against certain crop diseases when incorporated into novel formulation technologies.

Environmental considerations surrounding CAS No. 10335-72-5 have prompted extensive ecotoxicological studies. The scientific community has shown particular interest in its biodegradation pathways and potential accumulation in ecosystems. Recent search trends reveal heightened attention to "Acetamide, 2-chloro-N-hydroxy- environmental fate" and "eco-friendly derivatives of 10335-72-5", reflecting the industry's shift toward sustainable chemistry practices.

Analytical characterization of Acetamide, 2-chloro-N-hydroxy- typically employs advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. Quality control protocols have become increasingly sophisticated, with manufacturers implementing stringent specifications for purity (>98%) and impurity profiles. Laboratory professionals frequently search for "10335-72-5 analytical methods" and "2-chloro-N-hydroxyacetamide spectral data" to support their research and development efforts.

The commercial availability of Acetamide, 2-chloro-N-hydroxy- has expanded significantly in recent years, with global suppliers offering both research-grade and bulk quantities. Market analysts note particular demand from emerging biotechnology hubs in Asia and North America. Procurement specialists often inquire about "CAS 10335-72-5 suppliers" and "2-chloro-N-hydroxyacetamide price trends", indicating its growing importance in the fine chemicals sector.

Future research directions for this compound appear focused on three main areas: green synthesis methods, expanded pharmacological applications, and novel material science uses. The scientific literature shows increasing references to "sustainable production of 2-chloro-N-hydroxyacetamide" and "10335-72-5 in polymer chemistry". These developments suggest that Acetamide, 2-chloro-N-hydroxy- will continue to play a significant role in multiple scientific disciplines for years to come.

Handling and storage recommendations for Acetamide, 2-chloro-N-hydroxy- emphasize standard laboratory precautions for organic compounds. Proper ventilation, personal protective equipment, and storage in cool, dry conditions are generally advised. Technical queries about "10335-72-5 handling guidelines" and "2-chloro-N-hydroxyacetamide storage conditions" commonly appear in industrial safety discussions, highlighting the importance of proper material management.

In conclusion, Acetamide, 2-chloro-N-hydroxy- (CAS No. 10335-72-5) represents a fascinating case study in functionalized acetamide chemistry. Its diverse applications across multiple industries, combined with ongoing research into new uses, ensure its continued relevance in scientific and commercial contexts. As innovation in specialty chemicals progresses, this compound will likely remain an important subject of study and application in cutting-edge research and industrial processes.